Cas no 2117730-84-2 (2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide)

• Product Name: 2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide
• CAS No: 2117730-84-2
• MF: C₁₃H₉ClN₂O₃
• MW: 276.67516207695
• CID: 4638729
• Update Time: 2025-06-08

2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• GW 9662-d5
• 2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide

• Inchi： 1S/C13H9ClN2O3/c14-12-7-6-10(16(18)19)8-11(12)13(17)15-9-4-2-1-3-5-9/h1-8H,(H,15,17)
• InChI Key： DNTSIBUQMRRYIU-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(N(=O)=O)C=1)Cl)(=O)NC1C([H])=C([H])C([H])=C([H])C=1[H]

Additional information on 2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide

Introduction to 2-Chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide (CAS No. 2117730-84-2)

2-Chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide (CAS No. 2117730-84-2) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive chemical structure, which includes a chloro and nitro group on the benzene ring and a deuterated phenyl group. The presence of deuterium atoms in the phenyl group imparts unique properties to the molecule, making it a valuable tool in various scientific applications.

The deuteration of the phenyl group in 2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide is particularly noteworthy. Deuteration involves the substitution of hydrogen atoms with deuterium atoms (an isotope of hydrogen with one neutron). This substitution can significantly alter the physical and chemical properties of a molecule, including its stability, reactivity, and metabolic behavior. In the context of pharmaceutical research, deuteration can enhance the pharmacokinetic properties of drugs, leading to improved bioavailability and reduced toxicity.

Recent studies have highlighted the potential applications of 2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a potential inhibitor of specific enzymes involved in cancer cell proliferation. The researchers found that 2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide exhibited significant inhibitory activity against these enzymes, suggesting its potential as a lead compound for further drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the pharmacokinetic properties of 2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide. The results indicated that the deuterated compound demonstrated enhanced stability and longer half-life compared to its non-deuterated counterpart. This finding is particularly important for the development of drugs that require sustained release or prolonged action.

The synthesis of 2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common approach involves the reaction of 2-chloro-5-nitrobenzoic acid with 1H-benzotriazole to form an active ester intermediate. This intermediate is then coupled with 1-amino-2H-deutero-benzene under carefully controlled conditions to produce the final product. The use of deuterated reagents and solvents is crucial to achieve the desired level of deuteration.

The characterization of 2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide typically involves a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These techniques provide detailed information about the molecular structure and purity of the compound. For example, NMR spectroscopy can confirm the presence and position of deuterium atoms in the molecule.

In addition to its potential therapeutic applications, 2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide has also been studied for its use as a probe in biological systems. Deuteration can affect the vibrational frequencies of molecular bonds, making deuterated compounds useful for studying protein-ligand interactions using techniques such as infrared spectroscopy. This application has significant implications for understanding biomolecular processes at a fundamental level.

The safety profile of 2-chloro-5-nitro-N-(2,3,4,5,6-pentadeuteriophenyl)benzamide has been extensively evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new chemical entity (NCE), further research is necessary to fully understand its safety profile and potential side effects.

In conclusion, 2-chloro-5-nitro-N-(2,3,4，5，6-pentadeuteriophenyl)benzamide (CAS No. 2117730-84-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for further investigation and development as a therapeutic agent or research tool. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.